Cas no 2172553-67-0 (1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172553-67-0
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6027545
• PubChem ID: 165777412
• Update Time: 2025-10-30

1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172553-67-0
• EN300-1594798

• Inchi： 1S/C13H23N3O2/c1-10(2)6-7-13-12(9-18)14-15-16(13)11(3)5-4-8-17/h9-11,17H,4-8H2,1-3H3
• InChI Key： NCXYZCRPKTUKSX-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(C=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172553-67-0)

The compound 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172553-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this triazole derivative as a versatile scaffold for the design of novel bioactive molecules. The presence of both hydroxyl and aldehyde functional groups in its structure allows for further chemical modifications, making it a promising candidate for the development of targeted therapies. Researchers have employed advanced synthetic techniques, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits notable bioactivity against a range of pathological targets. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, positioning it as a candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with specific protein targets has been explored using molecular docking and dynamics simulations, providing insights into its mechanism of action at the atomic level.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Recent advancements in formulation strategies, such as nanoencapsulation, have shown promise in enhancing its bioavailability and reducing off-target effects. These developments underscore the compound's potential for translation into preclinical studies.

In conclusion, 1-(5-hydroxypentan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising lead compound in medicinal chemistry, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies should focus on elucidating its structure-activity relationships and exploring its efficacy in disease models to pave the way for clinical applications.